Cas no 1807608-29-2 (2-(Hydroxymethyl)-morinidazole)

• Product Name: 2-(Hydroxymethyl)-morinidazole
• CAS No: 1807608-29-2
• MF: C₁₁H₁₈N₄O₅
• MW: 286.284422397614
• CID: 4557913
• Update Time: 2023-08-10

2-(Hydroxymethyl)-morinidazole Chemical and Physical Properties

Names and Identifiers

• 2-(Hydroxymethyl)-morinidazole
• Morinidazole metabolite M4-2
• 1-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]-3-morpholin-4-ylpropan-2-ol
• 4-Morpholineethanol, alpha-((2-(hydroxymethyl)-5-nitro-1H-imidazol-1-yl)methyl)-

• Inchi： 1S/C11H18N4O5/c16-8-10-12-5-11(15(18)19)14(10)7-9(17)6-13-1-3-20-4-2-13/h5,9,16-17H,1-4,6-8H2
• InChI Key： ZCWPIUSKZBCSLO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(CN1C(=CN=C1CO)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 286.12771969 g/mol
• Monoisotopic Mass: 286.12771969 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 117
• Molecular Weight: 286.28